Cas no 6850-57-3 (2-Methoxybenzylamine)

• Product Name: 2-Methoxybenzylamine
• CAS No: 6850-57-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00008110
• CID: 47032
• PubChem ID: 81292
• Update Time: 2025-05-20

2-Methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyphenyl)methanamine
• 2-Methoxybenzylamine
• o-Methoxybenzylamine
• Benzylamine,o-methoxy- (7CI,8CI)
• (o-Anisylmethyl)amine
• 1-(2-Methoxyphenyl)methanamine
• 1-[2-(Methyloxy)phenyl]methanamine
• 2-Methoxybenzenemethanamine
• 2-Methoxyphenylmethylamine
• o-Methoxybenzenemethanamine
• Benzenemethanamine, 2-methoxy-
• (2-methoxyphenyl)methylamine
• 2-methoxy-benzylamine
• PXJACNDVRNAFHD-UHFFFAOYSA-N
• 2-methyoxybenzylamine
• 2-methoxy benzylamine
• 2-aminomethyl-anisole
• 2-methoxybenzyl amine
• PubChem7402
• 2-methoxy benzyl amine
• 2-methoxy-benzyl-amine
• 2-(Aminomethyl)anisole
• 2-Methoxy-benzyl amine
• (2-methoxy-benzyl)amine
• M0869
• F0798-0704
• PS-5318
• (2-Methoxyphenyl)methanamine #
• CS-W011056
• SCHEMBL39970
• InChI=1/C8H11NO/c1-10-8-5-3-2-4-7(8)6-9/h2-5H,6,9H2,1H
• SCHEMBL5270103
• 2-Methoxybenzylamine, 98%
• EINECS 229-941-7
• F14886
• Oprea1_790414
• (2-methoxyphenyl)methylammonium
• AKOS000120423
• W-104666
• EN300-18379
• {[2-(methoxy)phenyl]methyl}amine
• 2JK6T542T8
• AM20041008
• 6850-57-3
• (2-methoxyphenyl)-methyl-amine
• NS00036617
• PD055627
• FT-0612829
• V6Q
• UNII-2JK6T542T8
• Z57102476
• A836165
• 2-methoxy-benzenemethanamine
• BCP11246
• MFCD00008110
• DTXSID60218629
• DB-013475
• STL302615
• BBL027680
• DTXCID60141120
• benzylamine, 2-methoxy-

• MDL： MFCD00008110
• Inchi： 1S/C8H11NO/c1-10-8-5-3-2-4-7(8)6-9/h2-5H,6,9H2,1H3
• InChI Key： PXJACNDVRNAFHD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CN
• BRN： 1100448

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Transparent yellowish liquid
• Density: 1.051 g/mL at 25 °C(lit.)
• Boiling Point: 127°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.548(lit.)
• PH: >7 (H2O)
• Water Partition Coefficient: Slightly soluble
• PSA: 35.25000
• LogP: 1.85420
• Sensitiveness: Air Sensitive

2-Methoxybenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Methoxybenzylamine

Introduction to 2-Methoxybenzylamine (CAS No. 6850-57-3)

2-Methoxybenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 6850-57-3, is a significant organic compound widely utilized in the pharmaceutical and chemical industries. This compound, featuring a methoxy group and an amine functional group on a benzene ring, exhibits versatile reactivity that makes it a valuable intermediate in synthetic chemistry. Its structural features not only contribute to its utility in drug development but also open doors to various applications in material science and biochemical research.

The structure of 2-methoxybenzylamine consists of a benzene ring substituted with a methoxy group at the 2-position and an amine group at the 3-position. This arrangement imparts unique electronic and steric properties, enabling its participation in diverse chemical transformations. The presence of both electron-donating (methoxy) and electron-withdrawing (amine) groups allows for selective modifications, making it a preferred building block in medicinal chemistry.

In recent years, 2-methoxybenzylamine has garnered attention for its role in the synthesis of biologically active molecules. One of the most notable applications is its use as a protecting group for primary amines in peptide coupling reactions. The benzylic amine derivative formed from 2-methoxybenzylamine is stable under various reaction conditions while being easily removable under mild acidic or basic conditions, ensuring high fidelity in peptide synthesis.

Moreover, the pharmaceutical industry has leveraged 2-methoxybenzylamine in the development of novel therapeutic agents. Its incorporation into drug molecules can enhance pharmacokinetic properties such as solubility and metabolic stability. Recent studies have highlighted its utility in synthesizing kinase inhibitors, where the methoxybenzylamino moiety contributes to binding affinity and selectivity towards target proteins.

Recent advancements in computational chemistry have further elucidated the potential of 2-methoxybenzylamine as a scaffold for drug discovery. Molecular modeling studies indicate that modifications at the methoxy and amine positions can fine-tune interactions with biological targets, leading to the identification of potent lead compounds. These findings underscore the compound's significance in modern drug design strategies.

The chemical reactivity of 2-methoxybenzylamine also extends to polymer chemistry, where it serves as a monomer or crosslinking agent in the synthesis of functional polymers. Its ability to undergo condensation reactions with carboxylic acids or esters allows for the creation of polymers with tailored properties, including biodegradability and biocompatibility. Such materials are increasingly relevant in biomedical applications such as drug delivery systems and tissue engineering.

In conclusion, 2-methoxybenzylamine (CAS No. 6850-57-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and biochemical research. Its unique structural features enable diverse chemical transformations, making it indispensable in synthetic chemistry. As research continues to uncover new methodologies and applications, the importance of 2-methoxybenzylamine is expected to grow further, solidifying its position as a cornerstone molecule in modern chemical innovation.